2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine

• IUPAC Name: 2-(4-tert-butylphenoxy)-N'-hydroxyethanimidamide
• InChI: InChI=1S/C12H18N2O2/c1-12(2,3)9-4-6-10(7-5-9)16-8-11(13)14-15/h4-7,15H,8H2,1-3H3,(H2,13,14)
• InChI Key: MOUITPKVUCWZOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=NO)N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)OC/C(=N/O)/N
• Molecular Formula: C12H18N2O2
• DSSTOX Substance ID: DTXSID701201147
• Molecular Weight: 222.28 g/mol
• CAS RN: 156596-70-2

Description

2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine (TBH-NHA) is a chemical compound that is used in scientific research and lab experiments. It is a derivative of acetamidine and has a phenoxy group connected to the nitrogen atom. TBH-NHA can be synthesized in a laboratory and has a variety of applications in scientific research.

Mechanism of Action

2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine acts as a substrate for a variety of enzymes. It binds to the active site of the enzyme and is then converted into a product. The product then binds to the active site of the enzyme and is then converted back into the original substrate. This process is known as enzyme catalysis and is essential for the functioning of many biochemical reactions.
Biochemical and Physiological Effects
2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, to modulate the activity of proteins, to modulate the activity of nucleic acids, and to modulate the activity of cell membranes. 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine has also been shown to modulate the activity of lipids.

Advantages and Limitations for Lab Experiments

2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine has several advantages for lab experiments. It is a relatively stable compound and can be synthesized in a laboratory. It is also relatively non-toxic and has a wide range of applications in scientific research. However, 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine is not suitable for all lab experiments. It is not soluble in aqueous solutions and has a relatively low solubility in organic solvents.

Future Directions

There are several possible future directions for research involving 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine. These include further research into the biochemical and physiological effects of 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine, further research into the applications of 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine in scientific research, and further research into the synthesis methods of 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine. Additionally, further research into the structure and dynamics of 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine could lead to the development of new and improved synthetic methods. Finally, further research into the toxicity of 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine could lead to the development of new and improved safety protocols for laboratory use.

Synthesis Methods

2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine can be synthesized in a laboratory by reacting 4-tert-butyl-phenol with N-hydroxy-acetamidine in the presence of a base. The reaction is carried out in an organic solvent at a temperature of around 100°C. The reaction product is then purified by column chromatography and recrystallization.

Scientific Research Applications

2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine has a variety of applications in scientific research. It has been used to study the structure and function of enzymes, to study the structure and dynamics of proteins, and to study the structure and function of nucleic acids. 2-(4-tert-Butyl-phenoxy)-N-hydroxy-acetamidine has also been used to study the structure and function of cell membranes and to study the structure and dynamics of lipids.